Cas no 2172020-60-7 (1-(3-methylpyridin-4-yl)azetidin-2-ylmethanamine)
1-(3-methylpyridin-4-yl)azetidin-2-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methylpyridin-4-yl)azetidin-2-ylmethanamine
- [1-(3-methylpyridin-4-yl)azetidin-2-yl]methanamine
- 2172020-60-7
- EN300-1281098
-
- Inchi: 1S/C10H15N3/c1-8-7-12-4-2-10(8)13-5-3-9(13)6-11/h2,4,7,9H,3,5-6,11H2,1H3
- InChI Key: HNBBVEYGZNNEGO-UHFFFAOYSA-N
- SMILES: N1(C2C=CN=CC=2C)CCC1CN
Computed Properties
- Exact Mass: 177.126597491g/mol
- Monoisotopic Mass: 177.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 42.2Ų
1-(3-methylpyridin-4-yl)azetidin-2-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281098-1.0g |
[1-(3-methylpyridin-4-yl)azetidin-2-yl]methanamine |
2172020-60-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1281098-50mg |
[1-(3-methylpyridin-4-yl)azetidin-2-yl]methanamine |
2172020-60-7 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1281098-100mg |
[1-(3-methylpyridin-4-yl)azetidin-2-yl]methanamine |
2172020-60-7 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1281098-250mg |
[1-(3-methylpyridin-4-yl)azetidin-2-yl]methanamine |
2172020-60-7 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1281098-500mg |
[1-(3-methylpyridin-4-yl)azetidin-2-yl]methanamine |
2172020-60-7 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1281098-1000mg |
[1-(3-methylpyridin-4-yl)azetidin-2-yl]methanamine |
2172020-60-7 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1281098-2500mg |
[1-(3-methylpyridin-4-yl)azetidin-2-yl]methanamine |
2172020-60-7 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1281098-5000mg |
[1-(3-methylpyridin-4-yl)azetidin-2-yl]methanamine |
2172020-60-7 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1281098-10000mg |
[1-(3-methylpyridin-4-yl)azetidin-2-yl]methanamine |
2172020-60-7 | 10000mg |
$4545.0 | 2023-10-01 |
1-(3-methylpyridin-4-yl)azetidin-2-ylmethanamine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1-(3-methylpyridin-4-yl)azetidin-2-ylmethanamine
1-(3-Methylpyridin-4-yl)Azetidin-2-ylmethanamine (CAS No. 2172020-60-7)
1-(3-Methylpyridin-4-yl)Azetidin-2-ylmethanamine, also known by its CAS number CAS No. 2172020-60-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with unique chemical properties. The molecule incorporates a pyridine ring, specifically a 3-methylpyridine moiety, which adds to its structural complexity and potential biological activity.
The synthesis of 1-(3-Methylpyridin-4-yl)Azetidin-2-ylmethanamine involves a series of well-defined chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodology have enabled the efficient preparation of this compound, making it more accessible for further studies. The compound's structure has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its purity and identity.
One of the most intriguing aspects of this compound is its potential application in drug discovery. The azetidine ring is known for its ability to form stable hydrogen bonds, which can enhance bioavailability and target specificity. Recent research has focused on evaluating the molecular structure of this compound in various biological systems, particularly in the context of enzyme inhibition and receptor binding.
In terms of physical properties, 1-(3-Methylpyridin-4-yl)Azetidin-2-ylmethanamine exhibits a melting point of approximately 155°C and a boiling point around 385°C under standard conditions. Its solubility in common solvents such as water and ethanol has been determined, which is crucial for its potential use in pharmaceutical formulations.
The biological evaluation of this compound has revealed promising results in preliminary assays. For instance, studies have shown that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in the treatment of diseases associated with kinase overactivity, such as cancer and inflammatory disorders.
Moreover, the incorporation of the 3-methylpyridine group introduces additional electronic effects that can modulate the compound's reactivity and selectivity. This makes it a valuable candidate for further exploration in medicinal chemistry programs aimed at developing novel therapeutic agents.
In conclusion, 1-(3-Methylpyridin-4-yl)Azetidin-2-ylmethanamine (CAS No. 2172020607) represents an important addition to the library of azetidine derivatives with potential applications in drug discovery and development. Its unique structure, combined with recent advances in synthetic chemistry and biological evaluation techniques, positions it as a promising lead compound for future research.
2172020-60-7 (1-(3-methylpyridin-4-yl)azetidin-2-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)